![molecular formula C12H17BFNO4S B3032242 Benzenesulfonamide, 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- CAS No. 1310956-30-9](/img/structure/B3032242.png)
Benzenesulfonamide, 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
Overview
Description
Benzenesulfonamide derivatives have been extensively studied due to their diverse biological activities, including inhibition of various enzymes and potential therapeutic applications. The introduction of fluorine atoms into the benzenesulfonamide structure has been shown to enhance selectivity and potency for certain biological targets, such as cyclooxygenase-2 (COX-2) and carbonic anhydrases (CAs) . These modifications have led to the development of compounds with significant potential in treating conditions like inflammation, cancer, and other diseases.
Synthesis Analysis
The synthesis of benzenesulfonamide derivatives often involves the introduction of various substituents to the benzenesulfonamide core to modulate the biological activity. For instance, the synthesis of 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamides, including the potent COX-2 inhibitor JTE-522, involved examining the effects of substituents at the ortho position to the sulfonamide group . Similarly, the synthesis of N-(4-phenylthiazol-2-yl)benzenesulfonamides as kynurenine 3-hydroxylase inhibitors involved structure-activity relationship studies to identify high-affinity inhibitors . The synthesis of fluorinated tertiary benzenesulfonamides in superacid conditions demonstrated a novel approach to achieving selectivity towards tumor-associated hCA IX .
Molecular Structure Analysis
The molecular structure of benzenesulfonamide derivatives is crucial for their interaction with biological targets. Crystal structure investigations of compounds such as N-(4-fluorobenzoyl)benzenesulfonamide have provided insights into the packing patterns and intermolecular interactions that contribute to their biological activity . The introduction of fluorine atoms and other substituents can significantly affect the binding affinity and selectivity of these compounds towards their targets, as evidenced by the detailed structural analysis of various fluorinated benzenesulfonamides .
Chemical Reactions Analysis
Benzenesulfonamide derivatives can undergo various chemical reactions, depending on their substituents. For example, the reaction of 2-(trimethylsilyl)ethyl benzenesulfenate with halides in the presence of tetrabutylammonium fluoride (TBAF) yielded phenyl sulfoxides, demonstrating the reactivity of the sulfenate group . The chemical reactivity of these compounds is an important consideration in their synthesis and potential as intermediates for further chemical transformations.
Physical and Chemical Properties Analysis
The physical and chemical properties of benzenesulfonamide derivatives are influenced by their molecular structure and substituents. Fluorinated derivatives, in particular, have been shown to possess higher binding potency than non-fluorinated compounds, which is attributed to the unique properties of fluorine atoms, such as their electronegativity and size . These properties are critical for the design of compounds with desired solubility, stability, and pharmacokinetic profiles for therapeutic applications.
Scientific Research Applications
Synthesis and Structural Analysis
The compound Benzenesulfonamide, 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- and related derivatives have been extensively studied in the field of synthesis and structural analysis. Huang et al. (2021) described the synthesis of boric acid ester intermediates with benzene rings, including methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and similar compounds. These were obtained through a three-step substitution reaction and confirmed using spectroscopic methods and X-ray diffraction. The molecular structures were also calculated using density functional theory (DFT) for conformational analysis, revealing consistency between the DFT-optimized structures and those determined by X-ray diffraction. This research highlights the synthesis process and the detailed structural characterization of these compounds (Huang et al., 2021).
Applications in Molecular Design
These benzenesulfonamide derivatives also play a significant role in molecular design, particularly in developing new molecules with specific properties. For example, Wu et al. (2021) synthesized and characterized compounds like 2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)methyl)benzonitrile. The study involved spectroscopy, X-ray diffraction, DFT calculations, and analysis of vibrational properties. The research provides insights into the structural aspects and potential applications of these compounds in molecular design and development (Wu et al., 2021).
Photophysical and Electrostatic Properties
The photophysical and electrostatic properties of these compounds have also been a subject of interest. The work of Huang et al. (2021) includes an investigation into the molecular electrostatic potential and frontier molecular orbitals of these compounds, using DFT. This kind of study is crucial for understanding the physicochemical properties of the compounds, which can be applied in various fields such as material science and pharmaceuticals (Huang et al., 2021).
Mechanism of Action
Target of Action
It’s known that boronic acid pinacol ester compounds, which this compound is a derivative of, have significant roles in carbon-carbon coupling and carbon heterocoupling reactions . They are also known for their good biological activity and pharmacological effects .
Mode of Action
Boronic acid pinacol ester compounds are known to be important nucleophiles in the suzuki reaction , which suggests that this compound may interact with its targets through nucleophilic substitution reactions.
Biochemical Pathways
Boronic acid pinacol ester compounds are known to be widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment , suggesting that this compound may have a role in these pathways.
Result of Action
Given the known applications of boronic acid pinacol ester compounds in cancer treatment , it can be inferred that this compound may have potential therapeutic effects in this context.
Action Environment
It’s known that arylboronic acid, a related compound, is stable to water and air , which may suggest similar stability characteristics for this compound.
properties
IUPAC Name |
2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17BFNO4S/c1-11(2)12(3,4)19-13(18-11)8-5-6-10(9(14)7-8)20(15,16)17/h5-7H,1-4H3,(H2,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISPYKLMUEFZWFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)S(=O)(=O)N)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BFNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601145003 | |
Record name | 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601145003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1310956-30-9 | |
Record name | 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1310956-30-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601145003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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